Cas no 1841115-91-0 ((2R)-2-[(thietan-3-yl)amino]propanamide)

• Product Name: (2R)-2-[(thietan-3-yl)amino]propanamide
• CAS No: 1841115-91-0
• MF: C₆H₁₂N₂OS
• MW: 160.237279891968
• CID: 5103785
• Update Time: 2026-03-03

(2R)-2-[(thietan-3-yl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-(3-thietanylamino)-, (2R)-
• (2R)-2-[(thietan-3-yl)amino]propanamide

• Inchi： 1S/C6H12N2OS/c1-4(6(7)9)8-5-2-10-3-5/h4-5,8H,2-3H2,1H3,(H2,7,9)/t4-/m1/s1
• InChI Key： MLLAGFVEJKVZGS-SCSAIBSYSA-N
• SMILES： C(N)(=O)[C@H](NC1CSC1)C

Additional information on (2R)-2-[(thietan-3-yl)amino]propanamide

Compound Introduction: (2R)-2-[(thietan-3-yl)amino]propanamide (CAS No. 1841115-91-0)

(2R-2-[(thietan-3-yl)amino]propanamide) is a structurally significant compound in the realm of pharmaceutical chemistry, characterized by its chiral center and the presence of a thietan moiety. This compound, identified by the CAS number 1841115-91-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of its functional groups makes it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of (2R-2-[(thietan-3-yl)amino]propanamide consists of a propanamide backbone modified with a thietan ring at the third position, linked to an amino group. This configuration imparts specific steric and electronic properties that are crucial for its interaction with biological targets. The chiral center at the second carbon atom further enhances its pharmacological relevance, as enantiomeric differences can significantly influence biological activity and pharmacokinetic profiles.

In recent years, there has been a growing interest in thietan-containing compounds due to their diverse biological activities. Thietans, as sulfur-containing heterocycles, are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thietan ring into (2R-2-[(thietan-3-yl)amino]propanamide not only contributes to its structural complexity but also opens up possibilities for modulating its biological effects through structural optimization.

The synthesis of (2R-2-[(thietan-3-yl)amino]propanamide involves multi-step organic transformations, including the formation of the thietan ring and the introduction of the amine functional group. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve high enantioselectivity and yield. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

Recent research has highlighted the potential of (2R-2-[(thietan-3-yl)amino]propanamide as a lead compound for drug discovery. Studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, preliminary in vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes associated with inflammation and cancer progression. These findings underscore its therapeutic potential in addressing these complex diseases.

The pharmacokinetic properties of (2R-2-[(thietan-3-yl)amino]propanamide are also under investigation to optimize its delivery and efficacy. Pharmacokinetic studies aim to determine parameters such as absorption, distribution, metabolism, and excretion (ADME), which are essential for assessing drug candidate suitability. Understanding these properties will help in formulating appropriate dosages and delivery systems for therapeutic applications.

In conclusion, (2R-2-[(thietan-3-yl)amino]propanamide (CAS No. 1841115-91-0) represents a promising compound in pharmaceutical research due to its unique structural features and biological activities. Ongoing studies continue to explore its potential in drug development, with a focus on understanding its mechanism of action and optimizing its pharmacokinetic profile. As research progresses, this compound may emerge as a valuable tool in addressing various therapeutic challenges.